Cas no 1131605-07-6 (5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester)
1131605-07-6 structure
Product name:5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester
5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- DTXSID601254543
- 5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester
- Ethyl 5-(hydroxymethyl)-2-pyrazinecarboxylate
- 1131605-07-6
- ethyl 5-(hydroxymethyl)pyrazine-2-carboxylate
-
- Inchi： InChI=1S/C8H10N2O3/c1-2-13-8(12)7-4-9-6(5-11)3-10-7/h3-4,11H,2,5H2,1H3
- InChI Key： WSEUBHQRMULONJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 182.06914219Da
- Monoisotopic Mass: 182.06914219Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 72.3Ų
5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester Related Literature
-
Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
-
Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
-
Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
-
Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
-
Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
-
Igor S. Kovalev,Sougata Santra,Matiur Rahman,Adinath Majee New J. Chem., 2019,43, 11382-11390
-
Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
-
Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
-
Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
1131605-07-6 (5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester) Related Products
- 1172357-02-6(N-(4-fluorophenyl)methyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide)
- 529509-60-2(6,6-difluoro-1,4-diazepane;dihydrobromide)
- 2138709-99-4(2-{(benzyloxy)carbonylamino}-3-1-(cyanomethyl)cyclopropylpropanoic acid)
- 921547-85-5(N-ethyl-2-5-(hydroxymethyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-1-ylacetamide)
- 1909319-87-4(2-methyl-1,1-dioxo-1lambda6,2-thiazolidine-5-carboxylic acid)
- 2137779-61-2(Oxazole, 4-(chloromethyl)-2-(difluoromethyl)-)
- 1270453-60-5(4-4-(pyrrolidin-2-yl)phenylmorpholine)
- 2445793-57-5(Potassium;3-methyl-2-(2-methyltetrazol-5-yl)butanoate)
- 1286733-06-9(N7-(4-methylphenyl)-N5-3-(propan-2-yloxy)propyl-3H-1,2,3triazolo4,5-dpyrimidine-5,7-diamine)
- 2165665-01-8((8'aR)-hexahydro-1'H-spiro[cyclopropane-1,6'-pyrrolo[1,2-a]piperazine]-3'-one)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
pengshengyue
Gold Member
Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
